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Compound of Interest

Compound Name:
Di(naphthalen-2-yl)phosphine

oxide

Cat. No.: B1589638 Get Quote

CAS Number: 78871-05-3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Di(naphthalen-2-yl)phosphine
oxide, a versatile organophosphorus compound. This document details its chemical and

physical properties, provides an experimental protocol for its synthesis, and explores its

applications in catalysis and materials science, with a perspective on its relevance in drug

discovery.

Core Chemical and Physical Properties
Di(naphthalen-2-yl)phosphine oxide is a white to off-white solid organophosphorus

compound. Its structure, featuring two bulky naphthalene groups attached to a phosphine oxide

core, imparts a unique combination of steric hindrance and electronic properties, making it a

valuable ligand in catalysis.[1]
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Property Value

CAS Number 78871-05-3

Molecular Formula C₂₀H₁₅OP

Molecular Weight 302.31 g/mol [2][3]

Melting Point 90.4-92.0 °C

Boiling Point (Predicted) 513.9 ± 33.0 °C at 760 mmHg

Appearance Off-white to light yellow solid[4]

Storage Conditions
Inert atmosphere (Nitrogen or Argon), 2-8°C[3]

[4]

Spectroscopic Data
The structural integrity of Di(naphthalen-2-yl)phosphine oxide can be confirmed through

various spectroscopic techniques. Representative data is summarized below.

Table 2.1: NMR Spectroscopy Data

Nucleus Solvent
Representative Chemical
Shift (δ)

¹H NMR CDCl₃ Aromatic region

¹³C NMR CDCl₃

Signals corresponding to the

naphthalene carbon skeleton.

Carbon atoms directly bonded

to phosphorus will show

coupling.

³¹P NMR CDCl₃
~30.00 ppm (characteristic for

phosphine oxides)[5]

Table 2.2: Infrared (IR) Spectroscopy and Mass Spectrometry (MS) Data
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Technique Key Features

IR Spectroscopy

A strong absorption band in the region of 1100-

1200 cm⁻¹ corresponding to the P=O stretching

vibration.[6]

Mass Spectrometry

High-resolution mass spectrometry can confirm

the molecular formula through an accurate mass

measurement of the molecular ion peak [M]⁺ or

the protonated molecular ion [M+H]⁺.[6]

Experimental Protocols
Synthesis of Di(naphthalen-2-yl)phosphine oxide
The following protocol is a common method for the synthesis of Di(naphthalen-2-
yl)phosphine oxide, employing a Grignard reaction.

Materials:

Magnesium turnings

Iodine (catalytic amount)

1,2-Dibromoethane (small amount)

2-Bromonaphthalene

Diethyl phosphite

Tetrahydrofuran (THF), anhydrous

Toluene

6 M Hydrochloric acid

5% aqueous Sodium Bicarbonate solution

5% aqueous Sodium Chloride solution
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Anhydrous Magnesium Sulfate

Diisopropyl ether

Heptane

Procedure:

Under an argon atmosphere, a mixture of magnesium, a catalytic amount of iodine, and a

small amount of 1,2-dibromoethane in anhydrous THF is stirred at room temperature for 1

hour to activate the magnesium.

The mixture is warmed to 35°C, and a solution of 2-bromonaphthalene in THF is added

slowly. The reaction is then stirred at 40°C for 30 minutes to form the Grignard reagent.

The reaction is cooled to 5°C, and a solution of diethyl phosphite in THF is added dropwise,

maintaining the temperature at 5°C. The mixture is stirred for an additional 3 hours at this

temperature.

Upon completion of the reaction, water is added at 3°C, followed by toluene and 6 M

hydrochloric acid. The mixture is then stirred at room temperature for 30 minutes.

The organic phase is separated and washed sequentially with water, 5% aqueous sodium

bicarbonate solution, and 5% aqueous sodium chloride solution.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure.

The resulting residue is recrystallized from a diisopropyl ether-heptane mixed solvent to yield

white crystals of Di(naphthalen-2-yl)phosphine oxide.[4]

Diagram 1: Synthesis Workflow
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Synthesis of Di(naphthalen-2-yl)phosphine oxide

Grignard Reagent Formation
(Mg, I₂, 1,2-dibromoethane, 2-bromonaphthalene in THF)

Reaction with Diethyl Phosphite
(in THF at 5°C)

Slow addition

Aqueous Workup
(Water, Toluene, HCl)

Quenching

Extraction and Washing
(Water, NaHCO₃, NaCl)

Drying and Concentration
(MgSO₄, Rotary Evaporation)

Recrystallization
(Diisopropyl ether/Heptane)

Di(naphthalen-2-yl)phosphine oxide

Purified Product
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Caption: A flowchart illustrating the key stages in the synthesis of Di(naphthalen-2-
yl)phosphine oxide.
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Applications in Catalysis
Di(naphthalen-2-yl)phosphine oxide is a highly effective ligand in transition metal-catalyzed

reactions, largely owing to its unique steric and electronic properties.[1] A prime example of its

application is in the Suzuki-Miyaura coupling reaction, a cornerstone of modern organic

synthesis for the formation of carbon-carbon bonds. The bulky naphthyl groups can enhance

catalytic turnover and influence selectivity.[1]

Diagram 2: Suzuki-Miyaura Catalytic Cycle
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Simplified Suzuki-Miyaura Catalytic Cycle

Reactants & Products

Pd(0)L₂

Oxidative Addition

Ar-X

Ar-Pd(II)-X(L)₂

Transmetalation

R-B(OR)₂

Ar-Pd(II)-R(L)₂

Reductive Elimination

Ar-R

Aryl Halide (Ar-X) Organoboron (R-B(OR)₂) Coupled Product (Ar-R)

Click to download full resolution via product page

Caption: A representative catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Potential in Materials Science and Drug Discovery
The inherent stability and electronic characteristics of Di(naphthalen-2-yl)phosphine oxide
make it a promising candidate for applications in materials science, particularly in the

development of high-performance polymers and components for organic electronic devices.[1]
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In the realm of drug discovery, while specific biological activities of Di(naphthalen-2-
yl)phosphine oxide are not extensively documented, the phosphine oxide functional group is

gaining traction. Phosphine oxides are recognized for their ability to act as strong hydrogen

bond acceptors. Incorporating this moiety into a drug candidate can increase its polarity, which

may in turn improve aqueous solubility and metabolic stability.[7] This is a critical consideration

in optimizing the pharmacokinetic profile of a potential therapeutic agent.

Diagram 3: Role of Phosphine Oxides in Drug Properties

Influence of Phosphine Oxide Moiety on Drug Properties

Drug Candidate

Introduction of
Phosphine Oxide Group

Increased Polarity

Improved Aqueous Solubility Enhanced Metabolic Stability

Optimized Drug Candidate

Click to download full resolution via product page

Caption: Logical flow demonstrating the potential benefits of incorporating a phosphine oxide

group in drug design.

Safety Information
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Di(naphthalen-2-yl)phosphine oxide should be handled with care in a laboratory setting.

Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn. It is advisable to work in a well-ventilated area or a fume hood. For detailed

safety information, please refer to the Material Safety Data Sheet (MSDS) provided by the

supplier.

This technical guide is intended for informational purposes for research and development

professionals. All experimental work should be conducted in a suitably equipped laboratory and

by trained personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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